Cas no 2680674-27-3 (benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate
• CAS No: 2680674-27-3
• MF: C₁₂H₉ClIN₃O₂
• MW: 389.576233625412
• CID: 5620422
• PubChem ID: 165926001
• Update Time: 2025-10-31

benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680674-27-3
• benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate
• EN300-28302562

• Inchi： 1S/C12H9ClIN3O2/c13-10-9(14)6-15-11(16-10)17-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16,17,18)
• InChI Key： RCJKQWCYHPWZKF-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 388.94280g/mol
• Monoisotopic Mass: 388.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate (CAS No. 2680674-27-3)

Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate (CAS No. 2680674-27-3) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. The presence of both chloro and iodo substituents on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and other synthetic transformations.

In recent years, the demand for halogenated pyrimidines has surged due to their role in drug discovery and development. Researchers are particularly interested in compounds like Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate for their ability to modulate biological pathways. The compound's carbamate functional group further expands its utility, enabling the design of prodrugs and targeted therapies. This aligns with the growing trend of personalized medicine and precision oncology, where tailored molecular structures are critical.

The synthesis and application of CAS No. 2680674-27-3 are often discussed in the context of Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two widely used methodologies in modern organic chemistry. These reactions leverage the compound's iodo and chloro groups to form carbon-carbon and carbon-nitrogen bonds, respectively. Such transformations are pivotal in constructing complex molecules, including kinase inhibitors and antiviral agents, which are hot topics in current biomedical research.

From an industrial perspective, Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate is often sourced for its role in high-throughput screening (HTS) libraries. Pharmaceutical companies and academic institutions utilize HTS to identify lead compounds for new therapeutics. The compound's structural features make it a promising candidate for libraries focused on cancer drug discovery and infectious disease research, areas that dominate global health discussions.

Another notable aspect of CAS No. 2680674-27-3 is its stability under standard laboratory conditions, which simplifies storage and handling. This property is particularly valued in combinatorial chemistry, where large arrays of compounds are synthesized and tested simultaneously. The compound's compatibility with automated synthesis platforms further enhances its appeal in drug development pipelines.

Environmental and regulatory considerations also play a role in the compound's usage. While Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate is not classified as hazardous under current guidelines, researchers are encouraged to adhere to green chemistry principles when working with halogenated compounds. This aligns with the broader scientific community's push toward sustainable and eco-friendly synthetic practices.

In summary, Benzyl N-(4-chloro-5-iodopyrimidin-2-yl)carbamate (CAS No. 2680674-27-3) represents a versatile and valuable tool in medicinal and agrochemical research. Its unique structural attributes, combined with its applicability in cutting-edge synthetic methodologies, position it as a compound of enduring interest. As the fields of drug discovery and materials science continue to evolve, this pyrimidine derivative is likely to remain a focal point of innovation and exploration.